Cas no 2172196-60-8 (3-fluoro-5-(1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde)

• Product Name: 3-fluoro-5-(1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde
• CAS No: 2172196-60-8
• MF: C₈H₅FN₄O
• MW: 192.14990401268
• CID: 6235086
• PubChem ID: 165520202
• Update Time: 2025-10-28

3-fluoro-5-(1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde
• EN300-1292475
• 2172196-60-8

• Inchi： 1S/C8H5FN4O/c9-7-1-10-2-8(6(7)3-14)13-5-11-4-12-13/h1-5H
• InChI Key： MCAXSQMRLBAQJX-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C=O)N1C=NC=N1

Computed Properties

• Exact Mass: 192.04473896g/mol
• Monoisotopic Mass: 192.04473896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.7Ų

Additional information on 3-fluoro-5-(1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde

3-Fluoro-5-(1H-1,2,4-Triazol-1-yl)Pyridine-4-Carbaldehyde: A Comprehensive Overview

3-Fluoro-5-(1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde is a versatile organic compound with the CAS number 2172196-60-8. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including drug discovery, material science, and analytical chemistry. The molecule combines a pyridine ring with a fluoro substituent and a 1H-1,2,4-triazole group, making it a valuable building block for synthesizing advanced materials and bioactive compounds.

The synthesis of 3-fluoro-5-(1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on using microwave-assisted synthesis and catalytic systems to enhance the efficiency of the reaction. These advancements have not only simplified the synthesis but also opened new avenues for scaling up production for industrial applications.

One of the most promising applications of this compound lies in its use as an intermediate in drug development. The presence of the pyridine ring and the triazole group provides multiple sites for functionalization, enabling the creation of bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that certain analogs exhibit potent inhibitory activity against key enzymes involved in inflammation pathways.

In addition to its role in drug discovery, 3-fluoro-5-(1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde has found applications in material science. Its ability to form stable coordination complexes makes it a valuable component in the development of novel materials for sensing and catalysis. Researchers have successfully utilized this compound to create metalloporphyrins with enhanced stability and selectivity for detecting trace amounts of heavy metals in environmental samples.

The compound's reactivity also makes it an excellent candidate for use in click chemistry reactions. Recent advancements in click chemistry have enabled the rapid assembly of complex molecules using this compound as a starting material. This has significantly reduced the time and cost associated with traditional synthetic methods, making it more accessible for both academic and industrial research.

From an analytical standpoint, 3-fluoro-5-(1H-1,2,4-triazol-1-yli)pyridine-carbaldehyde serves as a sensitive probe for detecting specific analytes in complex matrices. Its unique electronic properties allow for selective interactions with target molecules, enabling precise detection even at low concentrations. This has led to its use in developing new biosensors for medical diagnostics and environmental monitoring.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Scientists are exploring its potential as a precursor for synthesizing advanced polymers and nanoparticles with tailored properties. Furthermore, efforts are underway to investigate its biodegradability and environmental impact to ensure sustainable use in industrial processes.

In conclusion, 3-fluoro-5-(1H-1,2,4-triazol-iyl)pyridine-carbaldehyde stands out as a multifaceted compound with immense potential across diverse fields. Its unique structure combined with cutting-edge synthetic methods positions it as a key player in advancing modern science and technology.